Cas no 36709-95-2 (2-chloro-1-(1H-indol-2-yl)ethan-1-one)

• Product Name: 2-chloro-1-(1H-indol-2-yl)ethan-1-one
• CAS No: 36709-95-2
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• CID: 1111565
• PubChem ID: 687029
• Update Time: 2025-05-28

2-chloro-1-(1H-indol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(1H-indol-2-yl)-Ethanone
• 2-chloro-1-(1H-indol-2-yl)ethan-1-one
• G54384
• Ethanone,2-chloro-1-(1H-indol-2-yl)-
• STK091123
• CS-0236558
• AKOS000491138
• EN300-1718375
• 36709-95-2
• Ethanone, 2-chloro-1-(1H-indol-2-yl)-
• SCHEMBL7844858
• 2-chloro-1-(1H-indol-2-yl)ethanone
• Z57205001
• FGNVLOKUUCLSCE-UHFFFAOYSA-N
• 2-chloroacetylindole

• Inchi： 1S/C10H8ClNO/c11-6-10(13)9-5-7-3-1-2-4-8(7)12-9/h1-5,12H,6H2
• InChI Key： FGNVLOKUUCLSCE-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 193.02954
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86

Additional information on 2-chloro-1-(1H-indol-2-yl)ethan-1-one

Recent Advances in the Study of 2-Chloro-1-(1H-indol-2-yl)ethan-1-one (CAS: 36709-95-2)

2-Chloro-1-(1H-indol-2-yl)ethan-1-one (CAS: 36709-95-2) is a synthetic indole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have explored its applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the key areas of research involving 2-chloro-1-(1H-indol-2-yl)ethan-1-one is its role as a precursor in the synthesis of indole-based scaffolds. Indole derivatives are known for their diverse pharmacological properties, and recent studies have demonstrated that modifications at the 2-position of the indole ring, such as the introduction of a chloroacetyl group, can significantly enhance their bioactivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of indole-2-carboxamide derivatives using 2-chloro-1-(1H-indol-2-yl)ethan-1-one as a key intermediate. These compounds exhibited potent inhibitory activity against specific kinase targets implicated in cancer progression.

In addition to its applications in oncology, 2-chloro-1-(1H-indol-2-yl)ethan-1-one has also been investigated for its potential in antimicrobial drug development. A recent study in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel indole-based antimicrobial agents derived from this compound. The researchers found that these derivatives exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. This suggests that 2-chloro-1-(1H-indol-2-yl)ethan-1-one could serve as a promising scaffold for the development of new antibiotics to address the growing issue of antimicrobial resistance.

Another noteworthy advancement is the exploration of 2-chloro-1-(1H-indol-2-yl)ethan-1-one in the field of neurodegenerative diseases. A 2024 study published in ACS Chemical Neuroscience investigated the compound's potential as a modulator of neuroinflammatory pathways. The researchers synthesized a series of analogs and evaluated their effects on microglial activation, a key process in neuroinflammation. The results indicated that certain derivatives could effectively suppress pro-inflammatory cytokine production, suggesting their potential as therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the production of 2-chloro-1-(1H-indol-2-yl)ethan-1-one to improve yield and purity. A 2023 paper in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route using green chemistry principles. The authors reported a significant reduction in hazardous byproducts and an overall improvement in efficiency, making the compound more accessible for large-scale pharmaceutical applications.

In conclusion, 2-chloro-1-(1H-indol-2-yl)ethan-1-one (CAS: 36709-95-2) continues to be a valuable compound in chemical biology and medicinal chemistry research. Its versatility as a synthetic intermediate and its potential in diverse therapeutic areas underscore its importance in drug discovery. Future studies are expected to further explore its applications, particularly in the development of targeted therapies and combination treatments. Researchers are also likely to investigate its mechanism of action in greater detail, paving the way for more precise and effective drug design.